Cas no 830320-87-1 (2,6-Naphthalenedicarboxylic acid, 3-cyano-)

• Product Name: 2,6-Naphthalenedicarboxylic acid, 3-cyano-
• CAS No: 830320-87-1
• MF: C₁₃H₇NO₄
• MW: 241.198983430862
• CID: 679553
• PubChem ID: 71416614
• Update Time: 2025-04-19

2,6-Naphthalenedicarboxylic acid, 3-cyano- Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedicarboxylic acid, 3-cyano-
• 3-cyanonaphthalene-2,6-dicarboxylic acid
• 830320-87-1
• DTXSID20835992

• Inchi： 1S/C13H7NO4/c14-6-10-4-9-3-8(12(15)16)2-1-7(9)5-11(10)13(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： JKWHVQDKBJDFQQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C=C2C=C(C(=O)O)C=CC2=C1)=O

Computed Properties

• Exact Mass: 241.03750770g/mol
• Monoisotopic Mass: 241.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.4Ų